Cas no 1185295-19-5 (4-Methyl-2-(phenethyloxy)aniline hydrochloride)

• Product Name: 4-Methyl-2-(phenethyloxy)aniline hydrochloride
• CAS No: 1185295-19-5
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• CID: 4672829
• PubChem ID: 46735564
• Update Time: 2025-11-01

4-Methyl-2-(phenethyloxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-2-(PHENETHYLOXY)ANILINE HYDROCHLORIDE
• 4-methyl-2-(2-phenylethoxy)aniline hydrochloride
• AKOS015844120
• 1185295-19-5
• 4-methyl-2-(2-phenylethoxy)aniline;hydrochloride
• 4-Methyl-2-(phenethyloxy)aniline hydrochloride

• Inchi： 1S/C15H17NO.ClH/c1-12-7-8-14(16)15(11-12)17-10-9-13-5-3-2-4-6-13;/h2-8,11H,9-10,16H2,1H3;1H
• InChI Key： HOVFUZXDGKIJMZ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=C(C)C=CC=1N)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 263.1076919g/mol
• Monoisotopic Mass: 263.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Methyl-2-(phenethyloxy)aniline hydrochloride

4-Methyl-2-(phenethyloxy)aniline Hydrochloride: A Comprehensive Overview

The compound 4-Methyl-2-(phenethyloxy)aniline Hydrochloride (CAS No. 1185295-19-5) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form of this compound is particularly notable for its stability and solubility characteristics, making it a valuable component in various chemical and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Methyl-2-(phenethyloxy)aniline Hydrochloride. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. The molecule's structure, featuring a methyl group at the 4-position and a phenethyloxy group at the 2-position, contributes to its unique reactivity and pharmacokinetic properties. These structural features make it a promising candidate for further exploration in medicinal chemistry.

One of the most exciting developments involving 4-Methyl-2-(phenethyloxy)aniline Hydrochloride is its potential role in drug delivery systems. Studies have demonstrated that this compound can serve as a versatile building block for constructing bioactive molecules with enhanced therapeutic efficacy. Its ability to form stable complexes with other pharmacophores has opened new avenues for designing drugs targeting specific biological pathways.

In addition to its synthetic applications, 4-Methyl-2-(phenethyloxy)aniline Hydrochloride has been extensively studied for its biological activity. Preclinical studies have revealed its potential as an inhibitor of certain enzymes involved in disease progression, such as kinases and proteases. These findings underscore its potential utility in the treatment of conditions like cancer, inflammation, and neurodegenerative diseases.

The pharmacokinetic profile of 4-Methyl-2-(phenethyloxy)aniline Hydrochloride has also been a focal point of recent research. Investigations into its absorption, distribution, metabolism, and excretion (ADME) properties have provided valuable insights into its suitability as a drug candidate. Its favorable solubility and bioavailability make it an attractive option for further preclinical and clinical studies.

Moreover, the compound's ability to interact with cellular membranes has been explored in lipidomics studies. Researchers have found that 4-Methyl-2-(phenethyloxy)aniline Hydrochloride can modulate membrane fluidity and permeability, which could be leveraged to develop targeted drug delivery systems with improved efficacy.

Looking ahead, the continued exploration of 4-Methyl-2-(phenethyloxy)aniline Hydrochloride is expected to yield further breakthroughs in its application as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression through preclinical testing and eventual clinical trials.

In conclusion, 4-Methyl-2-(phenethyloxy)aniline Hydrochloride (CAS No. 1185295-19-5) stands as a testament to the advancements in modern organic chemistry and pharmacology. Its unique structure, coupled with promising biological activity, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicine.